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A shift towards environmentally benign and efficient refrigerants has been a critical focus for

researchers and industry professionals in recent decades. This guide provides a detailed

performance comparison of the chlorofluorocarbon (CFC) refrigerant CFC-113a with

hydrofluorocarbon (HFC) and hydrofluoroolefin (HFO) alternatives, supported by

thermodynamic data and experimental findings.

The phasing out of CFCs, including CFC-113a, under the Montreal Protocol due to their high

Ozone Depletion Potential (ODP), led to the adoption of HFCs. While HFCs have an ODP of

zero, many possess a high Global Warming Potential (GWP), contributing to climate change.[1]

[2] This has spurred the development of HFOs, which offer both zero ODP and very low GWP,

marking a significant step towards more sustainable refrigeration and air-conditioning

technologies.[3][4]

Environmental Impact Assessment
A primary driver for the transition away from CFC-113a is its detrimental environmental impact.

The following table summarizes the key environmental properties of representative refrigerants

from each class.
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Property CFC-113a HFC-134a HFO-1234yf

Chemical Formula CCl₂FCClF₂ CH₂FCF₃ CF₃CF=CH₂

Ozone Depletion

Potential (ODP)
~0.8[5] 0[1] 0[3]

Global Warming

Potential (GWP, 100-

yr)

6130[5] 1430[6] <1[7]

Atmospheric Lifetime 90 years[8] 14 years ~11 days

Thermodynamic and Performance Characteristics
The performance of a refrigerant is determined by its thermodynamic properties, which

influence its efficiency and cooling capacity in a refrigeration cycle. This section provides a

comparative overview of key performance indicators.

Thermodynamic Properties
The following table presents a selection of thermodynamic properties for CFC-113a, HFC-

134a, and HFO-1234yf. These values are essential for modeling and analyzing the

performance of refrigeration systems.

Property CFC-113 HFC-134a HFO-1234yf

Molecular Weight (

g/mol )
187.37[8] 102.03[9] 114.04[10]

Boiling Point (°C at 1

atm)
47.6[8] -26.1[9] -29.5[10]

Critical Temperature

(°C)
214.1 101.1[9] 94.7[10]

Critical Pressure

(MPa)
3.41 4.06[9] 3.38[10]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.summitrefrigerants.com/refrigerant-cfc-r113.pdf
https://www.honeywell-refrigerants.com/india/?document=2008-purdue-conference-low-gwp-refrigerants&download=1
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/HFO-1234yf/
https://www.summitrefrigerants.com/refrigerant-cfc-r113.pdf
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=2474&context=iracc
https://en.wikipedia.org/wiki/2,3,3,3-Tetrafluoropropene
https://en.wikipedia.org/wiki/1,1,2-Trichloro-1,2,2-trifluoroethane
https://en.wikipedia.org/wiki/1,1,2-Trichloro-1,2,2-trifluoroethane
https://www.meiersupply.com/customer/docs/skudocs/Document_Links/Vendors/Chemours/R-134A/Thermodynamics/h47751_hfc134a_thermo_prop_eng.pdf
https://www.climalife.co.uk/docs/R1234yf-FP-EN.pdf
https://en.wikipedia.org/wiki/1,1,2-Trichloro-1,2,2-trifluoroethane
https://www.meiersupply.com/customer/docs/skudocs/Document_Links/Vendors/Chemours/R-134A/Thermodynamics/h47751_hfc134a_thermo_prop_eng.pdf
https://www.climalife.co.uk/docs/R1234yf-FP-EN.pdf
https://www.meiersupply.com/customer/docs/skudocs/Document_Links/Vendors/Chemours/R-134A/Thermodynamics/h47751_hfc134a_thermo_prop_eng.pdf
https://www.climalife.co.uk/docs/R1234yf-FP-EN.pdf
https://www.meiersupply.com/customer/docs/skudocs/Document_Links/Vendors/Chemours/R-134A/Thermodynamics/h47751_hfc134a_thermo_prop_eng.pdf
https://www.climalife.co.uk/docs/R1234yf-FP-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The isomer CFC-113a (CCl₃CF₃) has slightly different properties but is often used

interchangeably in a general context with CFC-113.

Performance Metrics: Coefficient of Performance (COP)
and Refrigerating Capacity
Experimental studies have shown that HFO-1234yf exhibits a slightly lower Coefficient of

Performance (COP) and refrigerating capacity compared to HFC-134a under similar operating

conditions.[11][12] For instance, some studies report that the COP and cooling capacity of

R1234yf can be up to 2.7% and 4.0% lower than those of HFC-134a, respectively.[11] Another

study noted that the COP of HFO-1234yf is lower by up to 10.9% compared to HFC-134a.[12]

However, the performance of HFO-1234yf is still considered to be very close to that of HFC-

134a, making it a viable "drop-in" replacement in many systems with minor modifications.[3]

Direct experimental comparisons of CFC-113a with HFC-134a and HFO-1234yf are scarce due

to the phase-out of CFCs. However, based on its thermodynamic properties, CFC-113a was

suitable for low-pressure centrifugal chillers.[5] HFC-134a was developed as a replacement for

CFC-12, which has different applications than CFC-113a. HFO-1234yf is primarily a

replacement for HFC-134a in automotive air conditioning and other medium-temperature

applications.[3][10]

Experimental Protocol for Refrigerant Performance
Evaluation
A standardized experimental setup is crucial for the objective comparison of refrigerant

performance. The following outlines a typical methodology used in such evaluations.

Objective: To determine and compare the Coefficient of Performance (COP) and refrigerating

capacity of different refrigerants in a vapor-compression refrigeration system.

Apparatus:

A hermetically sealed compressor

A water-cooled condenser
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A thermostatic or electronic expansion valve

A water-cooled evaporator

Pressure transducers (for high and low-pressure sides)

Temperature sensors (thermocouples or RTDs) at key points in the cycle

A flow meter to measure refrigerant mass flow rate

A power meter to measure compressor power consumption

Data acquisition system

Procedure:

The refrigeration system is charged with the refrigerant under investigation.

The system is allowed to reach a steady-state operating condition at a specified evaporator

and condenser temperature.

The following parameters are measured and recorded:

Refrigerant temperatures at the inlet and outlet of the compressor, condenser, expansion

valve, and evaporator.

Refrigerant pressures at the inlet and outlet of the compressor and at the evaporator and

condenser.

Refrigerant mass flow rate.

Power consumed by the compressor.

Inlet and outlet temperatures and flow rate of the cooling water for the evaporator and

condenser.

The refrigerating effect is calculated as the heat absorbed by the refrigerant in the

evaporator.
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The work of compression is determined from the power meter readings.

The Coefficient of Performance (COP) is calculated as the ratio of the refrigerating effect to

the work of compression.

The procedure is repeated for each refrigerant under the same operating conditions to

ensure a fair comparison.

Logical Workflow for Refrigerant Performance
Comparison
The following diagram illustrates the logical workflow for comparing the performance of different

refrigerants.
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Caption: Logical workflow for comparing refrigerant performance.

Conclusion
The transition from CFC-113a to HFCs and subsequently to HFOs represents a significant

advancement in reducing the environmental impact of refrigeration technologies. While HFCs
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like HFC-134a offered a solution to ozone depletion, their high GWP necessitated the

development of HFOs such as HFO-1234yf. Performance-wise, HFO-1234yf demonstrates

comparable, albeit slightly lower, efficiency and capacity to HFC-134a, making it a strong

candidate for replacing HFCs in various applications. The continued research and development

of low-GWP refrigerants are crucial for achieving global sustainability goals.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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